BE“GHE Foundational & Exploratory

Check Availability & Pricing

Disperse Yellow 56 chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Yellow 56

Cat. No.: B6595850

An In-depth Technical Guide to Disperse Yellow
56

Disperse Yellow 56 is a synthetic organic compound classified as a disperse dye.[1] It is
primarily utilized in the textile industry for dyeing synthetic fibers such as polyester, acetate,
and phenolic fibers.[1] This document provides a comprehensive overview of its chemical
properties, structure, and relevant experimental protocols for researchers, scientists, and drug
development professionals.

Core Chemical Properties

Disperse Yellow 56 is characterized as a light yellow to orange powder.[2][3] It is notably
insoluble in water but exhibits solubility in organic solvents like acetone, alcohols, and ethers.
[1][3] The dye is stable under a variety of environmental conditions.[2]

Table 1: Physicochemical Properties of Disperse Yellow 56
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Property Value Source(s)
CAS Number 54077-16-6 2131141151611 7]
Molecular Formula C21H15Ns02 [B1I4151[61[7]
Molecular Weight 369.38 g/mol [31[41[6]

4-hydroxy-3-[(4-
IUPAC Name phenyldiazenylphenyl)diazenyl  [5]

]-1H-quinolin-2-one

Light yellow to red-orange

Appearance sowder [2][3]
Melting Point 360 °C [4]

Boiling Point 614.1 £ 55.0 °C (Predicted) [819]
Density 1.34 + 0.1 g/cm? (Predicted) [819]
pKa 4.50 £ 1.00 (Predicted) [819]

B Soluble in acetone, alcohols,
Solubility _ [1]3][6]
and ethers; Insoluble in water

Chemical Structure

Disperse Yellow 56 is classified as a double azo dye.[6] Its molecular structure consists of a
quinoline-2,4-diol moiety coupled to a 4-(phenyldiazenyl)benzenamine through a diazo bridge.
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Chemical Structure of Disperse Yellow 56
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Caption: Chemical structure of Disperse Yellow 56.
Experimental Protocols
Synthesis of Disperse Yellow 56

The primary method for synthesizing Disperse Yellow 56 involves a two-step process: a
diazotization reaction followed by a coupling reaction.[6]

o Diazotization of 4-(Phenyldiazenyl)benzenamine:

o An aromatic amine, 4-(phenyldiazenyl)benzenamine, is treated with a source of nitrous
acid (typically generated in situ from sodium nitrite and a strong acid like hydrochloric acid)
at a low temperature (0-5 °C). This reaction converts the primary amine group into a
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diazonium salt. The reaction is maintained under acidic conditions to ensure the stability of
the diazonium salt.[6]

¢ Azo Coupling:

o The resulting diazonium salt solution is then slowly added to a solution of the coupling
component, Quinoline-2,4-diol, which is typically dissolved in a basic or neutral medium.
The diazonium salt acts as an electrophile and attacks the electron-rich coupling
component to form the final azo dye, Disperse Yellow 56.[6] The pH is a critical
parameter in this step, with an appropriate range being 4-5.[6][9]

Step 1: Diazotization

Sodium Nitrite + Acid
(0-5 °C)

4-(Phenyldiazenyl)benzenamine

Step 2: Azo Coupling

Diazonium Salt Intermediate Quinoline-2,4-diol

(@)

ouples with

Disperse Yellow 56
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Caption: General synthesis workflow for Disperse Yellow 56.

Chemical Reactions

Disperse Yellow 56 can undergo several types of chemical reactions:
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» Oxidation: The dye can be oxidized by agents such as hydrogen peroxide or potassium
permanganate, leading to the formation of various oxidation products.[2]

» Reduction: Reduction reactions can cleave the azo bond (-N=N-), resulting in the formation
of aromatic amines.[2]

o Substitution: The aromatic rings of the dye can undergo substitution reactions where existing
functional groups are replaced by other groups.[2]

Applications

Beyond its primary use in the textile industry for dyeing polyester, Disperse Yellow 56 has
applications in other fields.[2][3] It is used in the coloring of plastics and paper.[2] In
biochemical research, it serves as a non-specific protein stain and as a fluorescent probe for
monitoring protein dynamics within living cells.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Disperse Yellow 56 chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-and-structure
https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-and-structure
https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-and-structure
https://www.benchchem.com/product/b6595850#disperse-yellow-56-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6595850?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

